Cas no 1374829-47-6 (4-Chloro-N-ethyl-5-(trifluoromethyl)pyrimidin-2-amine)

• Product Name: 4-Chloro-N-ethyl-5-(trifluoromethyl)pyrimidin-2-amine
• CAS No: 1374829-47-6
• MF: C₇H₇ClF₃N₃
• MW: 225.598790407181
• MDL: MFCD28134512
• CID: 2092958
• Update Time: 2025-06-08

4-Chloro-N-ethyl-5-(trifluoromethyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-N-ethyl-5-(trifluoromethyl)pyrimidin-2-amine
• 2-chloro-N-ethyl-5-(trifluoromethyl)-4-Pyrimidinamine
• 2-chloro-N-ethyl-5-(trifluoromethyl)pyrimidin-4-amine
• 4-Pyrimidinamine, 2-chloro-N-ethyl-5-(trifluoromethyl)-
• (2-Chloro-5-trifluoromethyl-pyrimidin-4-yl)-ethyl-amine
• 2-chloro-4-(ethylamino)-5-(trifluoromethyl)pyrimidine

• MDL： MFCD28134512
• Inchi： 1S/C7H7ClF3N3/c1-2-12-5-4(7(9,10)11)3-13-6(8)14-5/h3H,2H2,1H3,(H,12,13,14)
• InChI Key： JVTILYHKZALRDI-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(C(F)(F)F)C(NCC)=N1

Experimental Properties

• Density: 1.434±0.06 g/cm3(Predicted)
• Boiling Point: 319.1±42.0 °C(Predicted)
• pka: 0.63±0.10(Predicted)

Additional information on 4-Chloro-N-ethyl-5-(trifluoromethyl)pyrimidin-2-amine

4-Chloro-N-ethyl-5-(trifluoromethyl)pyrimidin-2-amine (CAS No. 1374829-47-6): An Overview

4-Chloro-N-ethyl-5-(trifluoromethyl)pyrimidin-2-amine (CAS No. 1374829-47-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential as a lead molecule in the development of novel therapeutic agents.

The chemical structure of 4-Chloro-N-ethyl-5-(trifluoromethyl)pyrimidin-2-amine consists of a pyrimidine ring substituted with a chlorine atom at the 4-position, an ethylamino group at the 2-position, and a trifluoromethyl group at the 5-position. These functional groups contribute to the compound's stability and reactivity, making it an attractive candidate for various chemical transformations and biological evaluations.

Recent studies have highlighted the importance of pyrimidine derivatives in the development of antiviral and anticancer drugs. The presence of the trifluoromethyl group in 4-Chloro-N-ethyl-5-(trifluoromethyl)pyrimidin-2-amine enhances its lipophilicity and metabolic stability, which are crucial properties for drug candidates. Additionally, the chlorine and ethylamino substituents provide opportunities for further functionalization and optimization.

In the context of antiviral research, 4-Chloro-N-ethyl-5-(trifluoromethyl)pyrimidin-2-amine has shown promising activity against several viral strains. A study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory effects on RNA-dependent RNA polymerases, which are key enzymes in viral replication. This finding suggests that 4-Chloro-N-ethyl-5-(trifluoromethyl)pyrimidin-2-amine could be a valuable starting point for the development of broad-spectrum antiviral agents.

In cancer research, pyrimidine derivatives have been extensively studied for their ability to inhibit key enzymes involved in nucleotide metabolism. A recent investigation published in Cancer Research demonstrated that 4-Chloro-N-ethyl-5-(trifluoromethyl)pyrimidin-2-amine effectively inhibited thymidylate synthase, an enzyme critical for DNA synthesis in cancer cells. This inhibition led to reduced cell proliferation and increased apoptosis, highlighting the compound's potential as an anticancer agent.

The pharmacokinetic properties of 4-Chloro-N-ethyl-5-(trifluoromethyl)pyrimidin-2-amine have also been evaluated. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high lipophilicity allows for efficient cellular uptake, while its metabolic stability ensures prolonged activity in vivo. These properties make it an attractive candidate for further preclinical and clinical evaluation.

To further enhance its therapeutic potential, researchers are exploring various modifications to the structure of 4-Chloro-N-ethyl-5-(trifluoromethyl)pyrimidin-2-amine. For instance, substituting different functional groups at the 4-position or modifying the ethylamino group can lead to compounds with improved potency and selectivity. Additionally, conjugation with targeting moieties can enhance its delivery to specific tissues or cells, thereby reducing off-target effects and improving efficacy.

In conclusion, 4-Chloro-N-ethyl-5-(trifluoromethyl)pyrimidin-2-amine (CAS No. 1374829-47-6) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an excellent candidate for further development as a therapeutic agent against viral infections and cancer. Ongoing research is expected to uncover additional applications and optimize its therapeutic efficacy.